Cas no 864859-01-8 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide
• CAS No: 864859-01-8
• MF: C₁₇H₁₃F₂N₃O₂S
• MW: 361.365829229355
• CID: 6432635
• PubChem ID: 4427580
• Update Time: 2025-07-21

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,6-difluorobenzamide
• F1298-0903
• 864859-01-8
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2,6-difluorobenzamide
• SR-01000011372-1
• AKOS024604702
• SR-01000011372
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,6-difluorobenzamide
• Benzamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,6-difluoro-

• Inchi： 1S/C17H13F2N3O2S/c1-9(23)22-6-5-10-11(7-20)17(25-14(10)8-22)21-16(24)15-12(18)3-2-4-13(15)19/h2-4H,5-6,8H2,1H3,(H,21,24)
• InChI Key： YZJPCCVQPIRCCY-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 361.06965416g/mol
• Monoisotopic Mass: 361.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide

Recent Advances in the Study of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide (CAS: 864859-01-8)

The compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide (CAS: 864859-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards target proteins. These efforts have revealed promising data suggesting its efficacy in preclinical models of cancer and autoimmune diseases.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide. Recent publications describe improved catalytic processes that reduce byproduct formation and enhance scalability, making it a viable candidate for further pharmaceutical development.

Pharmacokinetic studies have also provided insights into the compound's bioavailability and metabolic stability. Early-phase clinical trials are currently underway to evaluate its safety profile and therapeutic potential in human subjects. Preliminary results indicate favorable absorption and distribution characteristics, although further research is needed to assess long-term effects.

In conclusion, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2,6-difluorobenzamide represents a promising avenue for drug development, with its unique chemical structure and biological activity offering multiple therapeutic opportunities. Continued research and collaboration across disciplines will be essential to fully realize its potential in addressing unmet medical needs.